Cas no 771579-17-0 (1H-Imidazole-4,5-dimethanamine)

• Product Name: 1H-Imidazole-4,5-dimethanamine
• CAS No: 771579-17-0
• MF: C₅H₁₀N₄
• MW: 126.15969991684
• CID: 551689
• PubChem ID: 45092609
• Update Time: 2025-04-19

1H-Imidazole-4,5-dimethanamine Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4,5-dimethanamine
• 1H-Imidazole-4,5-dimethanamine(9CI)
• [4-(aminomethyl)-1H-imidazol-5-yl]methanamine
• (1H-Imidazole-4,5-diyl)dimethanamine
• DTXSID60667037
• SCHEMBL2464583
• 771579-17-0
• AKOS006294774

• Inchi： 1S/C5H10N4/c6-1-4-5(2-7)9-3-8-4/h3H,1-2,6-7H2,(H,8,9)
• InChI Key： NVXCHCRJASEREF-UHFFFAOYSA-N
• SMILES： N1C=NC(CN)=C1CN

Computed Properties

• Exact Mass: 126.0907
• Monoisotopic Mass: 126.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.7A^2
• XLogP3: -2.2

Experimental Properties

• PSA: 80.72